Cas no 2138077-19-5 (3-formyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid)

• Product Name: 3-formyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid
• CAS No: 2138077-19-5
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 6411850
• PubChem ID: 165799426
• Update Time: 2025-05-26

3-formyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-formyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid
• EN300-1166890
• 3-formyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid
• 2138077-19-5

• Inchi： 1S/C9H10N2O3/c12-5-6-8(9(13)14)10-7-3-1-2-4-11(6)7/h5H,1-4H2,(H,13,14)
• InChI Key： LBCXTJYWLCYTRI-UHFFFAOYSA-N
• SMILES： O=CC1=C(C(=O)O)N=C2CCCCN21

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.2Ų

Additional information on 3-formyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid

Introduction to 3-formyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid (CAS No. 2138077-19-5)

3-formyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2138077-19-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its pharmacological relevance. The presence of both a formyl group and a carboxylic acid moiety in its structure imparts distinct reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules.

The imidazo1,2-apyridine core of this compound is a fused bicyclic system consisting of an imidazole ring and a pyridine ring. This particular arrangement has been recognized for its ability to interact with biological targets in multiple ways, including through hydrogen bonding, π-stacking interactions, and electrostatic interactions. Such features are crucial for designing molecules with high affinity and selectivity for biological receptors. The 3-formyl group at the 2-position of the imidazopyridine ring is particularly noteworthy as it serves as a versatile handle for further chemical modifications. It can undergo condensation reactions with nucleophiles to form Schiff bases or be reduced to an alcohol, providing multiple pathways for derivatization. Additionally, the 2-carboxylic acid functionality offers opportunities for amide bond formation or esterification, enabling the construction of more intricate molecular architectures.

In recent years, there has been growing interest in imidazopyridine derivatives as pharmacophores due to their reported activities across a wide spectrum of therapeutic areas. These include anticancer agents, antimicrobial compounds, and central nervous system (CNS) drugs. The structural motif of 3-formyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid aligns well with these trends, as it combines the known bioactivity of imidazopyridines with additional functional groups that can enhance binding properties or modulate pharmacokinetic profiles. For instance, studies have demonstrated that formyl-containing heterocycles can act as probes for enzyme activity or serve as precursors to bioactive molecules through further chemical transformations.

One of the most compelling aspects of this compound is its potential in drug discovery and development. The formyl group can be readily converted into other functional moieties such as alcohols, ethers, or thioethers through reduction or nucleophilic addition reactions. This flexibility allows chemists to fine-tune the electronic and steric properties of the molecule to optimize its interaction with biological targets. Moreover, the carboxylic acid group can be used to link this scaffold to other pharmacophores via covalent bonds, creating hybrid molecules that may exhibit synergistic effects or improved pharmacological profiles. Such strategies are increasingly employed in modern drug design to overcome resistance mechanisms or enhance therapeutic efficacy.

Recent advancements in synthetic methodologies have further highlighted the utility of 3-formyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid as a building block. For example, transition-metal-catalyzed cross-coupling reactions have enabled efficient introduction of various substituents at different positions of the imidazopyridine ring. These techniques have expanded the library of possible derivatives while maintaining synthetic feasibility. Additionally, computational chemistry approaches have been leveraged to predict binding affinities and optimize molecular structures based on virtual screening data. Such integrative methods are accelerating the discovery process by allowing researchers to prioritize promising candidates before experimental validation.

The biological activity of 3-formyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid has been explored in several preclinical studies. Initial reports suggest that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to diseases such as cancer and inflammation. The formyl group appears to play a critical role in these interactions by modulating hydrogen bonding networks or participating in electrophilic addition reactions with nucleophilic residues on target proteins. Furthermore, the carboxylic acid moiety may contribute to cell-penetrating properties or facilitate protein-protein interactions through salt bridge formation. These findings underscore the importance of this compound as a lead molecule for further medicinal chemistry investigations.

The synthesis of 3-formyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid itself presents an interesting challenge due to its complex heterocyclic framework. However， modern synthetic strategies have made significant progress in streamlining its preparation from commercially available starting materials. One common approach involves cyclization reactions between appropriate precursors under controlled conditions to form the imidazopyridine core followed by functionalization at the 2-position via formylation or carboxylation steps. These methods often employ catalytic systems that enhance reaction efficiency while minimizing side products—a crucial consideration in large-scale production scenarios.

In conclusion,3-formyl-5H,6H,7H,8H-imidazo1,2-apypidine-2-carboxylic acid (CAS No.,2138077–19–5) represents a promising scaffold with diverse applications in pharmaceutical research . Its unique structural features , combined with its synthetic accessibility , make it an attractive candidate for developing novel therapeutic agents . As research continues , further exploration into its biological activities , synthetic derivatives , and mechanistic insights will undoubtedly expand our understanding of this fascinating compound . The intersection of medicinal chemistry , computational biology , and advanced synthetic techniques ensures that compounds like this will remain at forefronts innovation efforts aimed improving human health .